Cas no 893734-99-1 (3-(3-acetylphenyl)benzonitrile)

• Product Name: 3-(3-acetylphenyl)benzonitrile
• CAS No: 893734-99-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD06802013
• CID: 1941248
• PubChem ID: 4190809
• Update Time: 2025-10-29

3-(3-acetylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetylphenyl)benzonitrile
• 3'-Acetyl[1,1'-biphenyl]-3-carbonitrile
• AC1N57SX
• SureCN4060948
• ACMC-209r05
• CTK8B2611
• MolPort-000-928-599
• ANW-39267
• DTXSID80400584
• SCHEMBL4060948
• 893734-99-1
• BS-23920
• AKOS004117545
• MFCD06802013

• MDL： MFCD06802013
• Inchi： 1S/C15H11NO/c1-11(17)13-5-3-7-15(9-13)14-6-2-4-12(8-14)10-16/h2-9H,1H3
• InChI Key： UVCNSNUNWCEGPT-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.42788

Additional information on 3-(3-acetylphenyl)benzonitrile

3-(3-Acetylphenyl)Benzonitrile: A Comprehensive Overview

3-(3-Acetylphenyl)Benzonitrile, also known by its CAS number 893734-99-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a benzonitrile group attached to a 3-acetylphenyl moiety, creating a structure that exhibits intriguing electronic and optical properties.

Recent studies have highlighted the importance of benzonitrile derivatives in the development of novel materials with tailored functionalities. For instance, researchers have explored the use of benzonitrile-containing compounds in the creation of advanced polymers and organic semiconductors. These materials exhibit enhanced electrical conductivity and stability, making them ideal for applications in flexible electronics and optoelectronic devices.

The synthesis of 3-(3-Acetylphenyl)Benzonitrile has been optimized through various methodologies, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for its application in sensitive chemical processes. The compound's synthesis has been further enhanced by the use of green chemistry principles, reducing environmental impact while maintaining high efficiency.

In terms of physical properties, 3-(3-Acetylphenyl)Benzonitrile exhibits a high melting point and excellent thermal stability, attributes that make it suitable for high-temperature applications. Additionally, its optical properties have been studied extensively, revealing strong fluorescence emission under UV light. This characteristic has led to its exploration as a potential candidate for fluorescent sensors and bioimaging agents.

The biological activity of benzonitrile derivatives, including 3-(3-Acetylphenyl)Benzonitrile, has also been a focal point of recent research. Studies have demonstrated that these compounds can exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in pharmaceutical applications. Furthermore, their ability to inhibit certain enzymes makes them promising leads for drug development.

In the context of environmental applications, benzonitrile-containing compounds have been investigated for their role in catalysis and pollution control. For example, they can act as catalysts in the degradation of organic pollutants under UV light, offering a sustainable solution to environmental contamination.

The future outlook for 3-(3-Acetylphenyl)Benzonitrile is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. As advancements in synthetic methods and material characterization continue to unfold, this compound is expected to play an increasingly important role in both academic research and industrial applications.